Cas no 126223-69-6 ((14-ethyl-4,6,19-trimethoxy-9,11-dioxa-14-azaheptacyclo[10.7.2.1~2,5~.0~1,13~.0~3,8~.0~8,12~.0~16,20~]docos-16-yl)methanol (non-preferred name))

• Product Name: (14-ethyl-4,6,19-trimethoxy-9,11-dioxa-14-azaheptacyclo[10.7.2.1~2,5~.0~1,13~.0~3,8~.0~8,12~.0~16,20~]docos-16-yl)methanol (non-preferred name)
• CAS No: 126223-69-6
• MF: C₂₅H₃₉NO₆
• MW: 449.580268144608
• CID: 1219923
• PubChem ID: 182760
• Update Time: 2025-04-20

(14-ethyl-4,6,19-trimethoxy-9,11-dioxa-14-azaheptacyclo[10.7.2.1~2,5~.0~1,13~.0~3,8~.0~8,12~.0~16,20~]docos-16-yl)methanol (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• (14-ethyl-4,6,19-trimethoxy-9,11-dioxa-14-azaheptacyclo[10.7.2.1~2,5~.0~1,13~.0~3,8~.0~8,12~.0~16,20~]docos-16-yl)methanol (non-preferred name)
• 126223-69-6
• Hohenackerine
• Aconitane-4-methanol, 20-ethyl-1,14,16-trimethoxy-7,8-(methylenebis(oxy))-, (1alpha,14alpha,16beta)-

• Inchi： 1S/C25H39NO6/c1-5-26-11-22(12-27)7-6-18(29-3)25-15-8-14-16(28-2)9-23(19(15)20(14)30-4)24(21(25)26,10-17(22)25)32-13-31-23/h14-21,27H,5-13H2,1-4H3
• InChI Key： BTQHPRQAMZCIDN-UHFFFAOYSA-N
• SMILES： CCN1C2C34C(C(CCC3OC)(CO)C1)CC12C2(OCO1)CC(C1C(C2C4C1)OC)OC

Computed Properties

• Exact Mass: 449.27787
• Monoisotopic Mass: 449.27773796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids